Cas no 24330-46-9 (Nitrous acid, 2-phenylethyl ester)
24330-46-9 structure
Product Name:Nitrous acid, 2-phenylethyl ester
CAS No:24330-46-9
MF:C8H9NO2
MW:151.162562131882
CID:1416811
PubChem ID:6327622
Update Time:2025-04-20
Nitrous acid, 2-phenylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Nitrous acid, 2-phenylethyl ester
- 2-phenylethyl nitrite
- DTXSID80422544
- SCHEMBL3819917
- 24330-46-9
- phenethyl nitrite
-
- Inchi: 1S/C8H9NO2/c10-9-11-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
- InChI Key: UYFFAINCSURFJZ-UHFFFAOYSA-N
- SMILES: O(CCC1C=CC=CC=1)N=O
Computed Properties
- Exact Mass: 151.06337
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
Nitrous acid, 2-phenylethyl ester Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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